Cas no 33657-49-7 (Chloromethyl butyrate)

• Product Name: Chloromethyl butyrate
• CAS No: 33657-49-7
• MF: C₅H₉ClO₂
• MW: 136.576761007309
• MDL: MFCD00216961
• CID: 54122
• PubChem ID: 253660213
• Update Time: 2025-04-18

Chloromethyl butyrate Chemical and Physical Properties

Names and Identifiers

• Chloromethyl butyrate
• chloromethyl butanoate
• butyric acid chloromethyl ester
• butyryloxymethyl chloride
• chloromethyl n-butanoate
• chloromethyl n-butyrate
• propylcarbonyloxymethyl chloride
• EN300-375307
• BDPZFQLKFUONAG-UHFFFAOYSA-N
• MFCD00216961
• SY018804
• 33657-49-7
• Butanoic acid, chloromethyl ester
• C2841
• n-butanoic acid chloromethyl ester
• J-800352
• F20378
• BS-25157
• SCHEMBL570396
• chloromethylbutyrate
• DTXSID20369328
• CS-0199093
• J-640349
• AKOS006221918
• FT-0649487
• DB-068868

• MDL： MFCD00216961
• Inchi： 1S/C5H9ClO2/c1-2-3-5(7)8-4-6/h2-4H2,1H3
• InChI Key： BDPZFQLKFUONAG-UHFFFAOYSA-N
• SMILES： ClCOC(CCC)=O

Computed Properties

• Exact Mass: 136.02900
• Monoisotopic Mass: 136.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 72.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.09
• Melting Point: No data available
• Boiling Point: 149°C(lit.)
• Flash Point: 55 ºC
• Refractive Index: 1.419-1.421
• PSA: 26.30000
• LogP: 1.52600
• Solubility: Not available

Chloromethyl butyrate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H226-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：2924
• Hazard Category Code： R10;R34
• Safety Instruction： S16-S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：3/8
• PackingGroup：III
• Risk Phrases：R10; R34
• Safety Term：S16;S26;S36/37/39;S45
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters